molecular formula C12H9NO5 B8647073 4-(2-Methoxy-5-nitrophenyl)furan-2-carbaldehyde CAS No. 846023-57-2

4-(2-Methoxy-5-nitrophenyl)furan-2-carbaldehyde

Cat. No. B8647073
CAS RN: 846023-57-2
M. Wt: 247.20 g/mol
InChI Key: DARFQAYUJHIGHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Methoxy-5-nitrophenyl)furan-2-carbaldehyde is a useful research compound. Its molecular formula is C12H9NO5 and its molecular weight is 247.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(2-Methoxy-5-nitrophenyl)furan-2-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-Methoxy-5-nitrophenyl)furan-2-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

846023-57-2

Product Name

4-(2-Methoxy-5-nitrophenyl)furan-2-carbaldehyde

Molecular Formula

C12H9NO5

Molecular Weight

247.20 g/mol

IUPAC Name

4-(2-methoxy-5-nitrophenyl)furan-2-carbaldehyde

InChI

InChI=1S/C12H9NO5/c1-17-12-3-2-9(13(15)16)5-11(12)8-4-10(6-14)18-7-8/h2-7H,1H3

InChI Key

DARFQAYUJHIGHL-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)[N+](=O)[O-])C2=COC(=C2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2-iodo-4-nitroanisole (565 mg, 2.02 mmol) and 2-formylfuran-4-boronic acid pinacol ester (670 mg, 3.03 mmol) in 20 mL of ethylene glycol dimethyl ether and 12 mL of aqueous saturated sodium bicarbonate was added 80 mg of tetrakis(triphenylphosphine)palladium (0). The reaction mixture was heated at reflux overnight then allowed to cool to room temperature and added to a biphasic mixture of 10% methanol in ethyl acetate and water. The solid was collected by filtration, washed with ethyl acetate and water to provide 259 mg (52%) of 4-(2-methoxy-5-nitrophenyl)-2-furaldehyde as a light brown solid, 1H NMR (DMSO-d6) d 4.07 (s, 3H), 7.37 (d, J=9 Hz, 1H), 1H), 8.20-8.29 (m, 2H), 8.55 (d, J=3 Hz, 1H), 8.69 (s, 1H), 9.68 (s, 1H); MS 247.1 (M−H)−.
Quantity
565 mg
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reactant
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670 mg
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reactant
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20 mL
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solvent
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12 mL
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solvent
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reactant
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0 (± 1) mol
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solvent
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80 mg
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catalyst
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